Cas no 54484-63-8 (1,4-dichloro-2-ethylbenzene)

• Product Name: 1,4-dichloro-2-ethylbenzene
• CAS No: 54484-63-8
• MF: C₈H₈Cl₂
• MW: 175.05512046814
• MDL: MFCD18971141
• CID: 354465
• PubChem ID: 521513
• Update Time: 2025-05-19

1,4-dichloro-2-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dichloro-2-ethyl-
• 1,4-dichloro-2-ethylbenzene
• 2,5-Dichloroethylbenzene
• Benzene, 1,4-dichloro-3-ethyl
• Benzene, 2,4-dichloro-4-ethyl
• Benzene, 2,5-dichloro-1-ethyl
• 1,4-Dichlor-2-athyl-benzol
• 2,5dichloro-1-ethylbenzene
• 1,4-Dichloro-2-ethylbenzene #
• 2,5-dichloro-1-ethylbenzene
• SCHEMBL257058
• DTXSID70334667
• EN300-329587
• 54484-63-8

• MDL： MFCD18971141
• Inchi： 1S/C8H8Cl2/c1-2-6-5-7(9)3-4-8(6)10/h3-5H,2H2,1H3
• InChI Key： PZPSDDYNMXBZOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC)Cl

Computed Properties

• Exact Mass: 174.00044
• Monoisotopic Mass: 174.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2390
• Melting Point: 44.47°C (estimate)
• Boiling Point: 216.35°C
• Refractive Index: 1.5544 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,4-dichloro-2-ethylbenzene

Comprehensive Guide to 1,4-Dichloro-2-ethylbenzene (CAS No. 54484-63-8): Properties, Applications, and Market Insights

1,4-Dichloro-2-ethylbenzene (CAS No. 54484-63-8) is a chlorinated aromatic compound widely used in industrial and research applications. This chemical, also known as 1,4-dichloro-2-ethylbenzene, belongs to the family of substituted benzenes and is valued for its unique chemical properties. In this guide, we explore its molecular structure, synthesis methods, key applications, and emerging trends in the chemical industry.

The molecular formula of 1,4-dichloro-2-ethylbenzene is C₈H₈Cl₂, featuring two chlorine atoms and an ethyl group attached to a benzene ring. This structure contributes to its moderate polarity, making it useful as an intermediate in organic synthesis. Researchers often search for "1,4-dichloro-2-ethylbenzene solubility" or "54484-63-8 boiling point," as these properties are critical for process optimization. The compound typically appears as a colorless to pale-yellow liquid with a characteristic aromatic odor.

One of the primary uses of 1,4-dichloro-2-ethylbenzene is in the production of specialty chemicals, including agrochemicals and pharmaceuticals. Its role as a building block in synthesizing complex molecules has gained attention, particularly in green chemistry initiatives. Searches like "1,4-dichloro-2-ethylbenzene in drug synthesis" reflect growing interest in sustainable methodologies. The compound’s stability under controlled conditions makes it suitable for catalytic reactions and cross-coupling processes.

Recent advancements in material science have highlighted the potential of CAS 54484-63-8 in polymer modification. Its incorporation into polymer chains can enhance thermal stability and flame retardancy, addressing industry demands for safer materials. Queries such as "1,4-dichloro-2-ethylbenzene polymer applications" are increasingly common, signaling its relevance in high-performance materials. Additionally, regulatory-compliant handling protocols are frequently discussed, emphasizing workplace safety.

The global market for 1,4-dichloro-2-ethylbenzene is influenced by trends in agrochemical and pharmaceutical sectors. With rising demand for crop protection agents, this compound serves as a precursor for herbicides and fungicides. Market analysts often track "54484-63-8 suppliers" and "1,4-dichloro-2-ethylbenzene price trends" to assess supply chain dynamics. Regional production hubs in Asia and Europe play a pivotal role in meeting industrial needs.

Environmental considerations are another hot topic surrounding 1,4-dichloro-2-ethylbenzene. Researchers focus on degradation pathways and eco-friendly alternatives, responding to queries like "biodegradability of 54484-63-8." Innovations in wastewater treatment and catalytic decomposition are being explored to minimize ecological impact. Regulatory frameworks such as REACH and TSCA provide guidelines for safe usage and disposal.

In analytical chemistry, CAS 54484-63-8 is identified via GC-MS and HPLC techniques, with retention time data being crucial for quality control. Laboratories frequently search for "1,4-dichloro-2-ethylbenzene analytical methods" to ensure accurate detection. Standardized protocols help maintain consistency across batches, supporting industries reliant on high-purity intermediates.

Future prospects for 1,4-dichloro-2-ethylbenzene include its integration into renewable energy technologies, such as organic photovoltaics. Exploratory studies investigate its electron-accepting properties, aligning with searches for "54484-63-8 in energy applications." Collaborative R&D efforts between academia and industry continue to unlock novel functionalities for this versatile compound.

To summarize, 1,4-dichloro-2-ethylbenzene (CAS No. 54484-63-8) is a multifaceted chemical with expanding applications. From agrochemicals to advanced materials, its utility spans diverse sectors. Staying updated on synthesis innovations, market trends, and environmental strategies ensures optimal utilization of this compound. For further details, consult technical datasheets or trusted suppliers specializing in chlorinated aromatic compounds.